(3-chloro-4,5-diethoxybenzyl)(3-chlorophenyl)amine

• IUPAC Name: 3-chloro-N-[(3-chloro-4,5-diethoxyphenyl)methyl]aniline
• InChI: InChI=1S/C17H19Cl2NO2/c1-3-21-16-9-12(8-15(19)17(16)22-4-2)11-20-14-7-5-6-13(18)10-14/h5-10,20H,3-4,11H2,1-2H3
• InChI Key: BXUYPEFWJOAEBZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)CNC2=CC(=CC=C2)Cl)Cl)OCC
• Molecular Formula: C17H19Cl2NO2
• Molecular Weight: 340.2 g/mol

Description

(3-chloro-4,5-diethoxybenzyl)(3-chlorophenyl)amine, also known as CDEBA, is a chemical compound that has been studied for its potential use in scientific research. CDEBA is a derivative of the benzylamine family and has been found to have interesting biological properties that make it a promising candidate for further study.

Mechanism of Action

The mechanism of action of (3-chloro-4,5-diethoxybenzyl)(3-chlorophenyl)amine is not fully understood, but it is believed to act as a dopamine transporter blocker. This means that it prevents the reuptake of dopamine, leading to increased levels of dopamine in the brain.
Biochemical and Physiological Effects:
(3-chloro-4,5-diethoxybenzyl)(3-chlorophenyl)amine has been found to have a number of interesting biochemical and physiological effects. It has been shown to increase locomotor activity in mice, suggesting that it has a stimulant effect. It has also been found to increase dopamine levels in the brain, which could have implications for the treatment of conditions such as Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using (3-chloro-4,5-diethoxybenzyl)(3-chlorophenyl)amine in lab experiments is that it has been found to be relatively stable and easy to handle. However, one limitation is that its mechanism of action is not fully understood, which could make it difficult to interpret experimental results.

Future Directions

There are a number of potential future directions for research on (3-chloro-4,5-diethoxybenzyl)(3-chlorophenyl)amine. One area of interest is its potential as a treatment for Parkinson's disease, given its ability to increase dopamine levels in the brain. Another area of interest is its potential as a tool for studying the dopamine system in the brain. Further research is needed to fully understand the properties and potential applications of (3-chloro-4,5-diethoxybenzyl)(3-chlorophenyl)amine.

Synthesis Methods

The synthesis of (3-chloro-4,5-diethoxybenzyl)(3-chlorophenyl)amine can be achieved through a multi-step process that involves the reaction of 3-chlorophenylacetonitrile with 3-chloro-4,5-diethoxybenzaldehyde. The resulting intermediate is then reduced using sodium borohydride to yield the final product, (3-chloro-4,5-diethoxybenzyl)(3-chlorophenyl)amine.

Scientific Research Applications

(3-chloro-4,5-diethoxybenzyl)(3-chlorophenyl)amine has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been found to have interesting properties that make it a promising candidate for further study.